Cas no 29027-17-6 (2-Chloro-3-methylaniline)

• Product Name: 2-Chloro-3-methylaniline
• CAS No: 29027-17-6
• MF: C₇H₈ClN
• MW: 141.598120689392
• MDL: MFCD11113332
• CID: 256595
• PubChem ID: 11412438
• Update Time: 2025-09-22

2-Chloro-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methylaniline
• 2-chloro-3-methylBenzenamine
• Benzenamine,2-chloro-3-methyl-
• (2-Chloro-3-methylphenyl)amine
• 2-Chloro-3-aminotoluene
• m-Toluidine,2-chloro- (8CI)
• 2-Chloro-m-toluidine.
• Benzenamine, 2-chloro-3-methyl-
• 2-chloro-3-methyl-aniline
• 2-CHLORO-M-TOLUIDINE
• 2-CHLORO-3-METHYL-BENZENAMINE
• Amino-chlortoluol
• 2-chloro-3-methyl aniline
• RQRKMXABSUYQBV-UHFFFAOYSA-N
• AS02803
• NE14926
• SY107931
• FT
• SCHEMBL8848
• MFCD11113332
• FT-0710782
• DTXSID70951631
• CS-0131372
• AKOS006309846
• 29027-17-6
• Z1198316539
• EN300-96272
• BS-13156
• CL9338
• AI3-26861
• DB-068050

• MDL： MFCD11113332
• Inchi： 1S/C7H8ClN/c1-5-3-2-4-6(9)7(5)8/h2-4H,9H2,1H3
• InChI Key： RQRKMXABSUYQBV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C)N

Computed Properties

• Exact Mass: 141.03464
• Monoisotopic Mass: 281.973518
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.2

Experimental Properties

• Boiling Point: 219.8±20.0℃/760mmHg
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes